Cas no 722489-38-5 (4-sec-butoxy-3-methoxybenzaldehyde)

• Product Name: 4-sec-butoxy-3-methoxybenzaldehyde
• CAS No: 722489-38-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD02629662
• CID: 1085897
• PubChem ID: 21211285
• Update Time: 2025-04-20

4-sec-butoxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Sec-butoxy)-3-methoxybenzaldehyde
• 4-butan-2-yloxy-3-methoxybenzaldehyde
• 4-sec-butoxy-3-methoxybenzaldehyde(SALTDATA: FREE)
• 4-SEC-BUTOXY-3-METHOXYBENZALDEHYDE
• CHEMBRDG-BB 6505145
• 3-Methoxy-4-sec-butoxybenzaldehyde
• AKOS017269704
• 4-(butan-2-yloxy)-3-methoxybenzaldehyde
• DTXSID20611394
• MFCD02629662
• XDB48938
• AKOS000111356
• VS-12490
• 722489-38-5
• CS-0319510
• 4-[(Butan-2-yl)oxy]-3-methoxybenzaldehyde
• STL388901
• DB-206217
• BBL034347
• 3-Methoxy-4-sec-butoxy-benzaldehyde
• 3-METHOXY-4-(SEC-BUTOXY)BENZALDEHYDE
• 4-sec-butoxy-3-methoxybenzaldehyde

• MDL： MFCD02629662
• Inchi： 1S/C12H16O3/c1-4-9(2)15-11-6-5-10(8-13)7-12(11)14-3/h5-9H,4H2,1-3H3
• InChI Key： HLWKDCMKTGMQNT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)C(C)CC

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.68500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives